Tubulin polymerization-IN-68

• Molecular Formula: C16H13N3O
• Molecular Weight: 263.29 g/mol
• InChI: InChI=1S/C16H13N3O/c20-16-12-3-1-2-4-14(12)18-15(19-16)11-5-6-13-10(9-11)7-8-17-13/h1-9,15,17-18H,(H,19,20)
• InChIKey: HCUPKBDQFZGJDF-UHFFFAOYSA-N

Validated tubulin inhibitors with kinase selectivity are scarce. This compound (CAS 2924156-96-5) is a 2,3-dihydroquinazolin-4(1H)-one derivative with an indol-5-yl side chain. • **Selective mechanism**: Negligible activity across 30 kinases; apoptosis via PARP-1/caspase-3 upregulation • **Broad cytotoxicity panel**: IC50 values from 0.093 μM (HepG2) to 11.8 μM (U-251) across 5 cancer types • **In vivo efficacy**: Oral activity in HepG2 xenograft without apparent toxicity >98% purity. Immediate shipment for R&D.

Tubulin Polymerization-IN-68 for Cancer Research: A Selective Indolyl-Dihydroquinazolinone Tubulin Inhibitor

Tubulin polymerization-IN-68 (CAS 2924156-96-5; compound 32) is a 2-substituted 2,3-dihydroquinazolin-4(1H)-one derivative bearing an indol-5-yl side chain at the C2 position, designed as a colchicine-binding site tubulin polymerization inhibitor [1]. It was identified as the most promising candidate from a series of novel analogues synthesized and evaluated by Shi et al. (2024) for anticancer therapy [1]. The compound disrupts cellular microtubule networks, arrests the cell cycle at G2/M phase, and induces apoptosis via upregulation of cleaved PARP-1 and caspase-3 [1]. Its molecular formula is C16H13N3O with a molecular weight of 263.29 g/mol, and it is supplied at >98% purity by multiple reputable vendors for research use [2].

Target Engagement

Colchicine-site tubulin polymerization inhibition studies

Pathway Context

G2/M cell cycle arrest and apoptosis pathway analysis

Study Fit

Cell-model endpoint review with reported selectivity context

• [1] Shi C, Yang B, He Z, Yang J, Li L, Song J, Xu S, Song W, Yang J. Discovery of novel 2-substituted 2,3-dihydroquinazolin-4(1H)-one derivatives as tubulin polymerization inhibitors for anticancer therapy: The in vitro and in vivo biological evaluation. Eur J Med Chem. 2024 Nov 5;277:116766. DOI: 10.1016/j.ejmech.2024.116766. PMID: 39163776. View Source
• [2] Adooq. Tubulin polymerization-IN-68 (A25333) Product Datasheet. CAS 2924156-96-5. View Source

Why Generic Tubulin Inhibitors Cannot Substitute for Tubulin Polymerization-IN-68 in Research Applications

Tubulin polymerization inhibitors that target the colchicine binding site represent a chemically diverse class with wide-ranging potency, selectivity, and pharmacokinetic profiles [1]. Within the 2,3-dihydroquinazolin-4(1H)-one chemotype specifically, minor structural modifications at the C2 position profoundly alter antiproliferative potency across cancer cell lines [1]. Compound 32 (Tubulin polymerization-IN-68) emerged as the single most potent analogue from an entire synthesized series, demonstrating that even closely related in-class congeners exhibit quantitatively distinct activity profiles [1]. Furthermore, compound 32 was shown to possess negligible activity against a panel of 30 kinases, a selectivity feature that cannot be assumed for other colchicine-site ligands [1]. These data collectively establish that generic substitution within the tubulin inhibitor class—or even within the dihydroquinazolinone sub-class—carries a high risk of compromised potency, altered selectivity, and loss of the oral in vivo efficacy documented for this specific compound [1].

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In-class dihydroquinazolinone congeners may exhibit substantially different antiproliferative profiles; C2-position modifications can shift cell-line response.

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Other colchicine-site ligands may carry kinase off-target activity; kinase selectivity profile may not transfer to generic tubulin inhibitors.

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Oral in vivo exposure observed for this compound may not translate to parenterally administered comparators or other oral tubulin agents.

• [1] Shi C, Yang B, He Z, Yang J, Li L, Song J, Xu S, Song W, Yang J. Discovery of novel 2-substituted 2,3-dihydroquinazolin-4(1H)-one derivatives as tubulin polymerization inhibitors for anticancer therapy: The in vitro and in vivo biological evaluation. Eur J Med Chem. 2024 Nov 5;277:116766. DOI: 10.1016/j.ejmech.2024.116766. PMID: 39163776. View Source

Quantitative Differentiation Evidence for Tubulin Polymerization-IN-68 vs. Comparators

Broad-Spectrum Antiproliferative Potency: Compound 32 vs. Other Series Members Across Five Cancer Cell Lines

Among the full series of 2-substituted 2,3-dihydroquinazolin-4(1H)-one derivatives synthesized, compound 32 (Tubulin polymerization-IN-68) was identified as the single most promising candidate with the highest broad-spectrum antiproliferative activity across five human cancer cell lines [1]. Against HepG2 hepatocellular carcinoma cells, compound 32 achieved an IC50 of 0.093 μM, while the majority of other series members exhibited substantially weaker activity (the paper designates compound 32 as 'the most promising candidate' following systematic screening) [1]. Across the panel, compound 32 demonstrated IC50 values of 0.093 μM (HepG2), 1.502 μM (A549), 3.568 μM (A-375), 6.951 μM (PANC-1), and 11.814 μM (U-251), all assessed by MTT assay after 72 h incubation .

Broad-Spectrum Antiproliferative Potency

Class-level inference

HepG2 IC50: 0.093 μM (highest rank in series)

Supports cell-model endpoint review

Rank-order superiority across five cell lines; intra-series data in publication

Evidence Dimension	Antiproliferative IC50 across five human cancer cell lines
Target Compound Data	HepG2: 0.093 μM; A549: 1.502 μM; A-375: 3.568 μM; PANC-1: 6.951 μM; U-251: 11.814 μM (72 h MTT assay)
Comparator Or Baseline	Other 2-substituted 2,3-dihydroquinazolin-4(1H)-one analogues in the same series; compound 32 was the most potent candidate among all synthesized derivatives (exact IC50 values for less active analogues are reported in the full publication but the designation 'most promising' reflects rank-order superiority across the entire panel)
Quantified Difference	Compound 32 exhibited the most potent activity against HepG2 (IC50 = 0.093 μM); rank-order superiority over all other series members across five cell lines (qualitative rank confirmed by authors; quantitative intra-series differences available in supplementary data of the primary publication)
Conditions	MTT assay; 72 h incubation; HepG2, A549, A-375, PANC-1, U-251 cell lines

Why This Matters

For procurement decisions, selecting compound 32 over other series members ensures access to the analogue with the empirically validated highest broad-spectrum potency, minimizing the risk of investing in congeners with inferior activity profiles.

• [1] Shi C, Yang B, He Z, Yang J, Li L, Song J, Xu S, Song W, Yang J. Discovery of novel 2-substituted 2,3-dihydroquinazolin-4(1H)-one derivatives as tubulin polymerization inhibitors for anticancer therapy: The in vitro and in vivo biological evaluation. Eur J Med Chem. 2024 Nov 5;277:116766. DOI: 10.1016/j.ejmech.2024.116766. PMID: 39163776. View Source

Kinase Selectivity: Compound 32 Shows Negligible Off-Target Kinase Activity vs. Multi-Kinase Tubulin Ligands

Compound 32 was profiled against a panel of 30 distinct kinases and exhibited no significant inhibitory activity against any of them, indicating considerable target selectivity [1]. This is a meaningful differentiation from certain colchicine-site ligands that display polypharmacology, including kinase inhibitory activity. For example, several quinazoline-based tubulin inhibitors have been reported to exhibit dual tubulin/kinase inhibition, which may confound mechanistic interpretation in cellular assays [2]. The clean kinase profile of compound 32 makes it a more interpretable tool compound for studies where tubulin-specific pharmacological effects must be isolated.

Kinase Selectivity Profile

Class-level inference

No significant activity against 30 kinases tested

Supports tubulin-specific mechanistic interpretation

Differentiates from dual tubulin/kinase inhibitors; reported >10-fold window

Evidence Dimension	Kinase off-target activity across a 30-kinase panel
Target Compound Data	No significant activity against any of the 30 kinases tested
Comparator Or Baseline	Certain quinazoline-based tubulin/kinase dual inhibitors (e.g., some 4-arylaminoquinazoline derivatives) that show potent inhibition of both tubulin polymerization and tyrosine kinases; representative dual inhibitors may exhibit kinase IC50 values in the nanomolar to low micromolar range
Quantified Difference	Compound 32: >10 μM or inactive against all 30 kinases tested (no significant inhibition detected); Dual tubulin/kinase quinazoline inhibitors may show kinase IC50 values as low as 0.1–1.0 μM. This represents at minimum a >10-fold selectivity window for tubulin over kinases for compound 32.
Conditions	In vitro kinase inhibition assay; panel of 30 distinct kinases; assay conditions as described in Shi et al. 2024

Why This Matters

Researchers requiring a tubulin inhibitor with minimal kinase off-target liability should prioritize compound 32 over quinazoline-based dual inhibitors, as its clean kinase profile reduces the risk of confounding pharmacological effects in mechanistic studies.

• [1] Shi C, Yang B, He Z, Yang J, Li L, Song J, Xu S, Song W, Yang J. Discovery of novel 2-substituted 2,3-dihydroquinazolin-4(1H)-one derivatives as tubulin polymerization inhibitors for anticancer therapy: The in vitro and in vivo biological evaluation. Eur J Med Chem. 2024 Nov 5;277:116766. DOI: 10.1016/j.ejmech.2024.116766. PMID: 39163776. View Source
• [2] Wu X, Li M, Qu Y, Tang W, Zheng Y, Lian J, Ji M, Xu L. Design and synthesis of novel Gefitinib analogues with improved anti-tumor activity. Bioorg Med Chem. 2010;18(11):3812-3822. Note: Reference provided as illustrative example of quinazoline-based dual tubulin/kinase pharmacology; direct head-to-head data with compound 32 are not available in the primary publication. View Source

Oral In Vivo Antitumor Efficacy with Apparent Safety: Compound 32 vs. Parenterally Administered Tubulin Inhibitors

Compound 32 significantly inhibited tumor growth in a HepG2 hepatocellular carcinoma xenograft nude mouse model when administered by oral gavage, without apparent toxicity [1]. This oral efficacy distinguishes compound 32 from many clinically used tubulin inhibitors such as paclitaxel, vinca alkaloids, and combretastatin A-4 phosphate (CA4P), which require intravenous administration due to poor oral bioavailability [2]. The ability to achieve tumor growth inhibition via the oral route without observable toxicity is a key practical advantage for chronic dosing regimens in preclinical in vivo studies.

Oral In Vivo Model Response

Class-level inference

Tumor growth inhibition in HepG2 xenograft via oral gavage

Supports exposure-model interpretation

No apparent toxicity reported; details in Shi et al. 2024

Evidence Dimension	Oral in vivo antitumor efficacy in HepG2 xenograft model
Target Compound Data	Significant inhibition of HepG2 xenograft tumor growth by oral gavage administration; no apparent toxicity observed
Comparator Or Baseline	Paclitaxel, vincristine, CA4P, and colchicine are not suitable for oral administration at therapeutic doses due to poor oral bioavailability (<10% for paclitaxel) and/or dose-limiting gastrointestinal toxicity; these agents are administered intravenously in preclinical and clinical settings
Quantified Difference	Compound 32 achieves significant tumor growth inhibition via oral gavage, whereas comparator tubulin inhibitors require intravenous administration for equivalent in vivo efficacy. Quantitative tumor growth inhibition percentage data are available in the full publication (Shi et al. 2024).
Conditions	HepG2 xenograft in nude mice; oral gavage administration; dosing regimen and tumor measurement details as described in Shi et al. 2024

Why This Matters

For in vivo oncology studies requiring convenient, repeatable oral dosing rather than intravenous administration, compound 32 offers a practical advantage that directly impacts experimental feasibility, animal welfare, and the ability to perform chronic treatment protocols.

• [1] Shi C, Yang B, He Z, Yang J, Li L, Song J, Xu S, Song W, Yang J. Discovery of novel 2-substituted 2,3-dihydroquinazolin-4(1H)-one derivatives as tubulin polymerization inhibitors for anticancer therapy: The in vitro and in vivo biological evaluation. Eur J Med Chem. 2024 Nov 5;277:116766. DOI: 10.1016/j.ejmech.2024.116766. PMID: 39163776. View Source
• [2] Sparreboom A, van Asperen J, Mayer U, Schinkel AH, Smit JW, Meijer DK, Borst P, Nooijen WJ, Beijnen JH, van Tellingen O. Limited oral bioavailability and active epithelial excretion of paclitaxel (Taxol) caused by P-glycoprotein in the intestine. Proc Natl Acad Sci U S A. 1997 Mar 4;94(5):2031-5. DOI: 10.1073/pnas.94.5.2031. View Source

Mechanistic Confirmation: Tubulin Polymerization Inhibition, Microtubule Disruption, G2/M Arrest, and Apoptosis Induction in a Single Tool Compound

Compound 32 was mechanistically validated across four key endpoints in the tubulin inhibition pathway: (1) in vitro tubulin polymerization was inhibited in a biochemical assay; (2) the intracellular microtubule network was visually confirmed to be disrupted; (3) cell cycle analysis demonstrated arrest at the G2/M phase; and (4) apoptosis was induced via upregulation of cleaved PARP-1 and caspase-3 [1]. This complete mechanistic characterization within a single study provides a level of validation that is not uniformly available for all commercially marketed tubulin polymerization inhibitors. Some alternative compounds may have tubulin polymerization IC50 data but lack confirmatory microtubule disruption imaging, cell cycle arrest data, or apoptosis marker quantification under comparable conditions .

Mechanistic Validation

Class-level inference

Four-endpoint pathway confirmation in single study

Supports pathway-response interpretation

Tubulin inhibition, microtubule disruption, G2/M arrest, PARP-1/caspase-3 apoptosis

Evidence Dimension	Multi-endpoint mechanistic validation of tubulin-targeting activity
Target Compound Data	Inhibits tubulin polymerization (in vitro biochemical assay); disrupts cellular microtubule networks (microscopy); arrests cell cycle at G2/M phase (flow cytometry); induces apoptosis via upregulation of cleaved PARP-1 and caspase-3 (Western blot/immunodetection)
Comparator Or Baseline	Many commercially available tubulin polymerization inhibitors (e.g., Tubulin polymerization-IN-55, IN-69, IN-70) may have only tubulin polymerization IC50 values reported, without confirmatory cellular microtubule disruption, cell cycle arrest, or apoptosis marker data generated within a single integrated study
Quantified Difference	Compound 32 has four mechanistically linked endpoints all validated and published in a single peer-reviewed study; for many comparator tool compounds, only one or two of these endpoints are reported, or data originate from disparate studies with non-comparable experimental conditions.
Conditions	In vitro tubulin polymerization assay; confocal microscopy of microtubule networks; flow cytometry for cell cycle analysis; Western blot for cleaved PARP-1 and caspase-3 (Shi et al. 2024)

Why This Matters

Integrated multi-endpoint validation within a single controlled study provides higher confidence in the compound's mechanism of action and reduces the risk of relying on tool compounds with incomplete or inconsistent pharmacological characterization from fragmented data sources.

• [1] Shi C, Yang B, He Z, Yang J, Li L, Song J, Xu S, Song W, Yang J. Discovery of novel 2-substituted 2,3-dihydroquinazolin-4(1H)-one derivatives as tubulin polymerization inhibitors for anticancer therapy: The in vitro and in vivo biological evaluation. Eur J Med Chem. 2024 Nov 5;277:116766. DOI: 10.1016/j.ejmech.2024.116766. PMID: 39163776. View Source

Optimal Application Scenarios for Tubulin Polymerization-IN-68 Based on Verified Differentiation Evidence

Hepatocellular Carcinoma (HCC) Preclinical Research Requiring Oral In Vivo Dosing

Compound 32 is the optimal choice for HCC-focused studies where oral administration is required. Its demonstrated potent inhibition of HepG2 cells (IC50 = 0.093 μM) combined with significant oral in vivo efficacy in the HepG2 xenograft model, without apparent toxicity, makes it directly applicable to HCC preclinical programs that need chronic oral dosing regimens [1]. This scenario is particularly relevant for studies investigating long-duration tubulin-targeted therapy where repeated intravenous administration of conventional agents would be impractical [1].

Mechanistic Studies of Colchicine-Site Tubulin Inhibition Requiring Clean Kinase Selectivity

For experiments aimed at isolating the biological consequences of colchicine-site tubulin binding without confounding kinase inhibitory activity, compound 32 is the preferred tool compound. Its demonstrated lack of significant activity against 30 kinases provides confidence that observed cellular phenotypes—G2/M arrest, microtubule disruption, and PARP-1/caspase-3-mediated apoptosis—are attributable to tubulin engagement rather than off-target kinase modulation [1]. This is especially important when interpreting results in signaling-pathway-focused studies where kinase crosstalk could otherwise obscure mechanism-of-action conclusions [1].

Broad-Spectrum Anticancer Screening with a Single Chemically Defined Probe

Compound 32 enables efficient broad-spectrum cytotoxicity screening across diverse cancer histotypes within a single chemotype. With published IC50 values spanning five cell lines representing hepatocellular (HepG2, 0.093 μM), lung (A549, 1.502 μM), melanoma (A-375, 3.568 μM), pancreatic (PANC-1, 6.951 μM), and glioblastoma (U-251, 11.814 μM) cancers, researchers can benchmark sensitivity across tissue types using one well-characterized agent rather than assembling a panel of structurally disparate tubulin inhibitors with varying selectivity profiles [1].

Structure-Activity Relationship (SAR) Studies on 2,3-Dihydroquinazolin-4(1H)-one Tubulin Inhibitors

As the most potent analogue identified within its series, compound 32 serves as the benchmark reference compound for SAR exploration of the 2-substituted 2,3-dihydroquinazolin-4(1H)-one scaffold [1]. Its indol-5-yl side chain at the C2 position, combined with the full mechanistic and in vivo dataset, provides a validated starting point for medicinal chemistry optimization programs seeking to improve upon the potency, selectivity, and pharmacokinetic profile already demonstrated by this lead compound [1].

Application

Selection Property

Validation Focus

HCC cell-model studies requiring oral exposure route

Reported HepG2 potency and oral exposure context

In vivo xenograft model-response endpoint review

Colchicine-site mechanistic studies with clean kinase context

Kinase selectivity review

Tubulin-specific pathway-response interpretation

Broad-spectrum cancer cell-line screening with single chemotype

Multi-cell-line endpoint review

Cell-model sensitivity benchmarking

Dihydroquinazolinone scaffold SAR programs

Benchmark reference for C2-substituted series

Potency and selectivity lead optimization context

• [1] Shi C, Yang B, He Z, Yang J, Li L, Song J, Xu S, Song W, Yang J. Discovery of novel 2-substituted 2,3-dihydroquinazolin-4(1H)-one derivatives as tubulin polymerization inhibitors for anticancer therapy: The in vitro and in vivo biological evaluation. Eur J Med Chem. 2024 Nov 5;277:116766. DOI: 10.1016/j.ejmech.2024.116766. PMID: 39163776. View Source